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Compound of Interest

Compound Name: 4-Methoxy-2-nitroaniline

Cat. No.: B140478

This technical guide provides a comprehensive overview of the available toxicological data for
4-Methoxy-2-nitroaniline (CAS No. 96-96-8), a chemical intermediate used in the synthesis of
dyes and pigments.[1] This document is intended for researchers, scientists, and drug
development professionals, offering a consolidated resource on the compound's toxicological
properties, experimental methodologies, and potential mechanisms of action.

Executive Summary

4-Methoxy-2-nitroaniline is classified as a substance that is fatal if swallowed, in contact with
skin, or if inhaled.[2] The primary toxicological concerns identified in animal studies are
hematotoxicity, hepatotoxicity, and thyroid toxicity. A combined repeated dose and
reproductive/developmental toxicity screening test in rats established a No-Observed-Adverse-
Effect Level (NOAEL) for repeated-dose toxicity at 75 mg/kg/day and for
reproductive/developmental toxicity at 450 mg/kg/day.[1] Key findings at higher doses include
hemolytic anemia, hypertrophy of centrilobular hepatocytes, and diffuse follicular cell
hypertrophy of the thyroid.[1] While comprehensive genotoxicity and carcinogenicity data for 4-
Methoxy-2-nitroaniline are not available, studies on structurally similar compounds suggest a
potential for genotoxicity.

Quantitative Toxicological Data

The following tables summarize the key quantitative data from toxicological studies on 4-
Methoxy-2-nitroaniline.
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Table 1: Repeated Dose and Reproductive/Developmental Toxicity in Rats (OECD 422)[1]

Endpoint Dose (mgl/kg/day) Observation

Based on evidence of

NOAEL (Repeated-Dose) 75 hemolytic anemia at higher
doses.

NOAEL 450 No toxicological concerns for

(Reproductive/Developmental) reproductive endpoints.

- Higher reticulocyte ratio and
extramedullary hematopoiesis
and congestion in the spleen
(females).- Increased relative
LOAEL (Repeated-Dose) 450 liver weight and hypertrophy of
centrilobular hepatocytes (both
sexes).- Diffuse follicular cell
hypertrophy of the thyroid

(females).

Experimental Protocols

Combined Repeated Dose and
Reproductive/Developmental Toxicity Screening Test
(OECD Guideline 422)

This section details the experimental protocol for the key study conducted on 4-Methoxy-2-
nitroaniline, based on the published study and the general guidelines of OECD 422.[1][3]

Objective: To assess the repeated dose toxicity and screen for potential reproductive and
developmental effects of 4-Methoxy-2-nitroaniline in rats.

Test System:
e Species: Rat (Crl:CD(SD))[1]

e Sex: Male and Female[1]
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e Number of Animals: At least 10 animals of each sex per group is recommended.[3]
Dosing:
o Route of Administration: Gavage[1]

e Vehicle: Not specified in the abstract, but typically an inert vehicle like corn oil or water is
used.

e Dose Levels: 0 (control), 12.5, 75, and 450 mg/kg/day[1]

e Dosing Duration: Males were dosed for a minimum of four weeks, and females were dosed
for approximately 63 days, covering pre-mating, mating, pregnancy, and lactation periods.[1]

[3]
Mating Procedure:
e A"one male to one female" mating ratio was likely used.[3]
Observations and Examinations:
 Clinical Observations: Daily monitoring for signs of toxicity.
o Body Weight and Food/Water Consumption: Recorded regularly.
e Estrus Cycle Monitoring: Conducted for females.

o Offspring Parameters: Observation and measurement of pup viability and other
developmental markers.

e Hematology: At termination, blood samples were collected for hematological analysis,
including red blood cell count, hemoglobin, hematocrit, and reticulocyte ratio.

e Clinical Chemistry: Serum samples were analyzed for markers of organ function.

o Gross Necropsy: All animals were subjected to a thorough gross examination at the end of
the study.
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» Organ Weights: Key organs, including the liver and spleen, were weighed.

» Histopathology: A comprehensive histopathological examination of major organs and tissues
was performed, with a particular focus on the liver, spleen, thyroid, and reproductive organs.

[1]3]

Signaling and Metabolic Pathways

While specific signaling pathways affected by 4-Methoxy-2-nitroaniline have not been
elucidated in the available literature, the observed toxicity, particularly hematotoxicity, is
characteristic of many nitroaromatic and aniline compounds. A plausible mechanism of toxicity
involves metabolic activation to reactive intermediates that can induce oxidative stress.

Postulated Metabolic Activation Pathway

The following diagram illustrates a generalized metabolic activation pathway for nitroanilines,
which may be applicable to 4-Methoxy-2-nitroaniline. This pathway involves the reduction of
the nitro group and oxidation of the amino group, leading to the formation of reactive
intermediates capable of covalent binding to cellular macromolecules and inducing oxidative
damage.
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Caption: Postulated metabolic activation of 4-Methoxy-2-nitroaniline.
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Experimental Workflow Visualization

The following diagram provides a visual representation of the experimental workflow for the
combined repeated dose and reproductive/developmental toxicity screening test.
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Caption: Workflow for the OECD 422 toxicity study.
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Discussion and Future Directions

The available data indicates that 4-Methoxy-2-nitroaniline poses a significant toxicological

risk, particularly to the hematological system, liver, and thyroid upon repeated exposure. The
established NOAELSs provide a basis for risk assessment in occupational and environmental
settings.

However, significant data gaps remain. There is a pressing need for comprehensive
genotoxicity studies, including in vitro assays like the Ames test and in vivo assays such as the
micronucleus test, to clarify the mutagenic potential of 4-Methoxy-2-nitroaniline. The
genotoxicity of the structurally similar 2-Methoxy-4-nitroaniline, which is positive in bacterial
mutagenicity assays, underscores the importance of this data. Furthermore, long-term
carcinogenicity bioassays in rodents are warranted to assess the carcinogenic potential of this
compound.

Future research should also focus on elucidating the specific metabolic pathways and the
identity of reactive intermediates responsible for the observed toxicity. Investigating the
interaction of these intermediates with cellular signaling pathways could provide a more
complete understanding of the mechanisms underlying the adverse effects of 4-Methoxy-2-
nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b140478#toxicological-data-of-4-methoxy-2-
nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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